Cas no 1068012-41-8 ((R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde)
1068012-41-8 structure
Product Name:(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde
CAS No:1068012-41-8
MF:C14H17NO3
MW:247.289684057236
CID:893833
PubChem ID:40429398
Update Time:2025-04-19
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde
- benzyl (2R)-2-formylpiperidine-1-carboxylate
-
- Inchi: 1S/C14H17NO3/c16-10-13-8-4-5-9-15(13)14(17)18-11-12-6-2-1-3-7-12/h1-3,6-7,10,13H,4-5,8-9,11H2/t13-/m1/s1
- InChI Key: DIFLGEVEAZQPMO-CYBMUJFWSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCCC[C@@H]1C=O)=O
Computed Properties
- Exact Mass: 247.12100
- Monoisotopic Mass: 247.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.3 g/l) (25 º C),
- PSA: 46.61000
- LogP: 2.31450
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B286270-5mg |
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde |
1068012-41-8 | 5mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B286270-10mg |
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde |
1068012-41-8 | 10mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B286270-25mg |
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde |
1068012-41-8 | 25mg |
$ 362.00 | 2023-04-18 | ||
| TRC | B286270-50mg |
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde |
1068012-41-8 | 50mg |
$ 701.00 | 2023-04-18 | ||
| TRC | B286270-100mg |
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde |
1068012-41-8 | 100mg |
$ 1269.00 | 2023-04-18 |
(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1068012-41-8 ((R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde) Related Products
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- 130753-13-8(Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)
- 61703-39-7(L-1-Cbz-pipecolinamide)
- 61995-20-8(Benzyl 3-oxopiperidine-1-carboxylate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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